Cas no 552-82-9 (N-Methyldiphenylamine)

• Product name: N-Methyldiphenylamine
• CAS No: 552-82-9
• MF: C₁₃H₁₃N
• MW: 183.2490
• MDL: MFCD00041900
• CID: 38280
• PubChem ID: 24874397

N-Methyldiphenylamine Chemical and Physical Properties

Names and Identifiers

• N-Methyl-N-phenylaniline
• Diphenylmethylamine
• N-Methyldiphenylamine
• Methyldiphenylamine
• N-Methyl-N-phenylbenzenamine
• Benzenamine, N-methyl-N-phenyl-
• N,N-Diphenylmethylamine
• Diphenylamine, N-methyl-
• N-methyl-N-phenyl-aniline
• B28ZGH99IH
• DYFFAVRFJWYYQO-UHFFFAOYSA-N
• AK105383
• methyldiphenylamin
• diphenyl methylamine
• methyl-diphenyl-amine
• N-methyl diphenylamine
• N-Methyldiphenyl-amine
• KSC104C5J
• BID
• N-Methyldiphenylamine, 96%
• AKOS005155810
• UNII-B28ZGH99IH
• NSC 3790
• N-Methy Ldipheny Lamine
• EINECS 209-023-2
• FT-0632375
• MFCD00041900
• 552-82-9
• AM20040703
• NSC-3790
• A830569
• BIDD:GT0618
• SCHEMBL31886
• DTXSID4060284
• W-105574
• AI3-02479
• NSC3790
• NS00022364
• CS-W017040
• METHYLDIPHENYLAMINE [MI]
• M0211
• Q27274274
• J-523673
• SCHEMBL9054610
• InChI=1/C13H13N/c1-14(12-8-4-2-5-9-12)13-10-6-3-7-11-13/h2-11H,1H
• diphenylaminomethane
• SY020107
• METHYL BISPHENYLAMINE
• DB-052709

• MDL： MFCD00041900
• Inchi： 1S/C13H13N/c1-14(12-8-4-2-5-9-12)13-10-6-3-7-11-13/h2-11H,1H3
• InChI Key： DYFFAVRFJWYYQO-UHFFFAOYSA-N
• SMILES： N(C([H])([H])[H])(C1C([H])=C([H])C([H])=C([H])C=1[H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 183.10500
• Monoisotopic Mass: 183.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Surface Charge: 0
• Topological Polar Surface Area: 3.2
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Colorless powder
• Density: 1.05 g/mL at 25 °C(lit.)
• Melting Point: -7.6 ºC
• Boiling Point: 295°C(lit.)
• Flash Point: Fahrenheit: 230 ° f
  Celsius: 110 ° c
  
• Refractive Index: n20/D 1.623(lit.)
• Water Partition Coefficient: Insoluble
• PSA: 3.24000
• LogP: 3.45450
• Solubility: Insoluble in water, slightly soluble in ethanol and methanol.
• Merck: 6054

N-Methyldiphenylamine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39
• Storage Condition：Inert atmosphere,Room Temperature(BD145084)

N-Methyldiphenylamine Customs Data

• HS CODE：2921440000
• Customs Data：

  China Customs Code:

  2921440000

  Overview:

  2921440000. Diphenylamine and its derivatives and their salts. VAT:17.0%. Tax refund rate:17.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2921440000. diphenylamine and its derivatives; salts thereof. VAT:17.0%. Tax rebate rate:17.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N-Methyldiphenylamine

N-Methyldiphenylamine: A Comprehensive Overview

N-Methyldiphenylamine (CAS No. 552-82-9) is a versatile organic compound with significant applications in various industries. This compound, also known as N-methyl diphenyl amine, belongs to the family of arylamines and is widely recognized for its unique chemical properties and functional versatility. The molecule consists of a central amine group (-NH-) substituted with two phenyl rings and a methyl group, giving it a distinct structure that contributes to its reactivity and stability.

N-Methyldiphenylamine has been extensively studied for its role in catalysis, particularly in the field of homogeneous catalysis. Recent research highlights its ability to act as a ligand in transition metal complexes, enhancing the efficiency of catalytic processes in organic synthesis. For instance, studies have demonstrated its effectiveness in facilitating cross-coupling reactions, such as the Suzuki-Miyaura coupling, where it serves as a stabilizing agent for palladium catalysts. This application underscores its importance in modern chemical synthesis and drug discovery.

In addition to its catalytic applications, N-Methyldiphenylamine finds utility in the pharmaceutical industry. Its ability to form stable complexes with metal ions makes it a valuable intermediate in the synthesis of bioactive compounds. Recent advancements have explored its potential in developing anti-inflammatory and antiviral agents, where it plays a crucial role in modulating enzyme activity and inhibiting viral replication.

The electronic properties of N-Methyldiphenylamine also make it an attractive candidate for materials science applications. Research into its use as an electron donor in organic electronics has shown promise in enhancing the performance of organic photovoltaic devices. By incorporating this compound into conjugated systems, scientists have achieved improved charge transport properties and enhanced device efficiency.

From a synthetic perspective, N-Methyldiphenylamine is typically prepared via nucleophilic aromatic substitution or through the reaction of aniline derivatives with methylating agents. Recent optimizations in these synthesis routes have focused on improving yield and reducing reaction times, making it more accessible for large-scale production.

In conclusion, N-Methyldiphenylamine (CAS No. 552-82-9) stands out as a multifaceted compound with diverse applications across chemistry and materials science. Its unique chemical properties and functional versatility continue to drive innovative research, positioning it as a key player in advancing modern scientific endeavors.